Cas no 1261832-07-8 (5-Fluoro-6-(3-(trifluoromethoxy)phenyl)picolinaldehyde)

• Product Name: 5-Fluoro-6-(3-(trifluoromethoxy)phenyl)picolinaldehyde
• CAS No: 1261832-07-8
• MF: C₁₃H₇F₄NO₂
• MW: 285.19379734993
• CID: 4924559
• Update Time: 2025-05-22

5-Fluoro-6-(3-(trifluoromethoxy)phenyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-6-(3-(trifluoromethoxy)phenyl)picolinaldehyde

• Inchi： 1S/C13H7F4NO2/c14-11-5-4-9(7-19)18-12(11)8-2-1-3-10(6-8)20-13(15,16)17/h1-7H
• InChI Key： VZEOHHSIPZKTCE-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=O)N=C1C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 337
• XLogP3: 3.6
• Topological Polar Surface Area: 39.2

Additional information on 5-Fluoro-6-(3-(trifluoromethoxy)phenyl)picolinaldehyde

Research Brief on 5-Fluoro-6-(3-(trifluoromethoxy)phenyl)picolinaldehyde (CAS: 1261832-07-8): Recent Advances and Applications

The compound 5-Fluoro-6-(3-(trifluoromethoxy)phenyl)picolinaldehyde (CAS: 1261832-07-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 5-Fluoro-6-(3-(trifluoromethoxy)phenyl)picolinaldehyde as a versatile intermediate in the synthesis of bioactive molecules. Its structural features, including the fluorine and trifluoromethoxy substituents, contribute to its enhanced metabolic stability and binding affinity, making it a valuable scaffold for the development of novel pharmaceuticals. Researchers have successfully employed this compound in the synthesis of kinase inhibitors, demonstrating its utility in targeting key signaling pathways involved in cancer and inflammatory diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists reported the efficient synthesis of 5-Fluoro-6-(3-(trifluoromethoxy)phenyl)picolinaldehyde via a palladium-catalyzed cross-coupling reaction, achieving high yields and purity. The study further explored its application in the development of selective JAK2 inhibitors, showcasing its potential in treating myeloproliferative disorders. The compound's ability to modulate kinase activity with high specificity underscores its importance in precision medicine.

Another significant advancement was documented in a recent Bioorganic & Medicinal Chemistry Letters article, where researchers utilized 5-Fluoro-6-(3-(trifluoromethoxy)phenyl)picolinaldehyde as a key building block for the design of novel antiviral agents. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against RNA viruses, including SARS-CoV-2, by targeting viral RNA-dependent RNA polymerase (RdRp). These findings open new avenues for the development of broad-spectrum antiviral therapies.

Beyond its therapeutic potential, 5-Fluoro-6-(3-(trifluoromethoxy)phenyl)picolinaldehyde has also been investigated for its role in chemical biology tools. A 2024 Nature Chemical Biology study detailed its incorporation into fluorescent probes for real-time imaging of enzymatic activity in live cells. This application leverages the compound's ability to form stable Schiff base adducts with primary amines, enabling the visualization of dynamic biological processes with high spatial and temporal resolution.

In conclusion, 5-Fluoro-6-(3-(trifluoromethoxy)phenyl)picolinaldehyde (CAS: 1261832-07-8) represents a multifaceted compound with broad applications in drug discovery and chemical biology. Its unique chemical properties and demonstrated efficacy in various therapeutic areas position it as a promising candidate for future research and development. Continued exploration of its derivatives and mechanisms of action will likely yield further breakthroughs in the treatment of complex diseases.